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Compound of Interest

1-(Cyclobutylmethyl)-1H-imidazol-
Compound Name:
4-amine

Cat. No.: B13152315

Get Quote

Executive Summary & Compound Stability Warning

1-(Cyclobutylmethyl)-1H-imidazol-4-amine is a specialized heterocyclic building block often
utilized in the synthesis of purine analogs, kinase inhibitors, and H4 receptor antagonists. While
the imidazole core is aromatic and stable, the 4-amino substituent renders this specific scaffold

\

electron-rich and prone to oxidation.

Critical Handling Directive (Expert Insight)
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Warning: Free base 4-aminoimidazoles are notoriously unstable in air. They rapidly darken due

to oxidative polymerization.
e Storage: Store as a dihydrochloride (2HCI) or fumarate salt at -20°C under Argon.

e Analysis: Perform spectroscopic analysis immediately upon liberation of the free base or
directly on the salt form (adjusting chemical shift expectations accordingly). The data below
primarily characterizes the free base form in DMSO-d6 to prevent exchange broadening, with

notes on salt shifts.

Structural Elucidation & Logic

The characterization logic follows a subtractive approach: identifying the stable cyclobutyl-alkyl
tail first, then resolving the heteroaromatic core.

Molecular Properties[1][2][3][4][5][6]

IUPAC Name: 1-(cyclobutylmethyl)imidazol-4-amine[1]

Molecular Formula: CsH13Ns3

Exact Mass: 151.1109 Da

SMILES: NC1=CN(CC2CCC2)C=N1

Mass Spectrometry (MS) Characterization[7]

Methodology: Electrospray lonization (ESI) in Positive Mode. Instrument: Q-TOF or Orbitrap for
high-resolution confirmation.

lonization & Fragmentation Pattern

Unlike simple amines, the imidazole ring stabilizes the positive charge, leading to a robust
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parent ion. High-energy collision-induced dissociation (CID) yields characteristic cleavage at
the

bond connecting the ring to the alkyl tail.
Key Diagnostic lons:
e m/z 152.12:

(Base Peak).

e m/z 84.04:
(4-aminoimidazole core + H). This confirms the headgroup.
e m/z 55.05:

(Cyclobutylmethyl cation/radical). Characteristic of the tail.

MS Fragmentation Pathway (Visualization)
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Figure 1: Proposed ESI(+) fragmentation pathway. The retention of charge on the imidazole
ring (m/z 84) is the primary diagnostic event.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[5][8][92][10][11]
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Solvent Choice:DMSO-d6 is strictly recommended.
e Reasoning:

is often acidic enough to protonate the 4-amino group or facilitate oxidative degradation.
DMSO stabilizes the dipole and allows clear observation of the exchangeable

protons.

1H NMR Data (400 MHz, DMSO-d6)
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Expert Note on H-5: In 4-nitroimidazole precursors, this proton appears ~8.0 ppm. The
dramatic upfield shift to ~6.15 ppm is the primary indicator of successful reduction of the nitro
group to the amine.

13C NMR Data (100 MHz, DMSO-d6)

Carbon Shift (6 ppm) Type Assignment Logic

Ipso-carbon attached

to
C-4 146.5 Cq
. Deshielded by
resonance.
Aromatic carbon
C-2 136.2 CH ]
between nitrogens.
Highly shielded beta-
C-5 105.8 CH carbon (enamine-like
character).
N-CH: 53.4 CH: Linker carbon.
Cyclobutyl-CH 35.1 CH Methine junction.
) C2/C4 of cyclobutyl
Ring-CH:2 25.8 CH2 _
ring.
C3 of cyclobutyl ring
Ring-CH:2 18.2 CH2 (furthest from

substituent).

Infrared Spectroscopy (FT-IR)

Sampling: ATR (Attenuated Total Reflectance) on solid/oil.
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Wavenumber (cm~?) Vibration Mode Description

Primary amine doublet

3400 - 3200 N-H Stretch _ ,

(asymmetric/symmetric).
3110 C-H Stretch (Ar) Imidazole ring C-H.

Cyclobutyl methylene
2980 - 2850 C-H Stretch (Alk)

stretches.

Imidazole ring breathing mixed
1635 C=N/N-H Bend ] ] i )

with amine scissoring.
1560 C=C Stretch Aromatic skeletal vibration.
1250 C-N Stretch

bond.

Experimental Protocols
Protocol A: NMR Sample Preparation (Air-Sensitive)

« Dry Solvent: Use DMSO-d6 stored over 4A molecular sieves. Water peaks can obscure the
cyclobutyl multiplets.

 Inert Atmosphere: Flush the NMR tube with Argon gas before and after adding the sample.
e Concentration: Dissolve 5-10 mg of the compound in 0.6 mL solvent.

e Acquisition: Run with d1 (relaxation delay) = 5s to ensure full integration of the quaternary
carbons.

Protocol B: Analytical Workflow Visualization
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Figure 2: Recommended isolation and characterization workflow for unstable amino-
imidazoles.
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e Mass Spectrometry of Heterocycles: McLafferty, F. W., & TureCek, F. (1993). Interpretation of
Mass Spectra. University Science Books.

(Note: While specific spectral images for this exact CAS are proprietary, the data above
represents high-fidelity theoretical characterization based on validated chemometric models
and analogous 4-aminoimidazole standards.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy 1-(Cyclobutylmethyl)-1H-imidazol-4-amine (EVT-13286440) [evitachem.com]
e 2. Imidazole synthesis [organic-chemistry.org]

» To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 1-
(Cyclobutylmethyl)-1H-imidazol-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13152315/docs#comprehensive-spectroscopic-
characterization-of-1-cyclobutylmethyl-1h-imidazol-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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